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Compound of Interest

Compound Name: 2-(Benzylcarbamoyl)benzoic acid

Cat. No.: B170794

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Benzylcarbamoyl)benzoic acid, also known by its synonym N-benzylphthalamic acid, is a
chemical compound with the CAS number 19357-07-4. This guide provides a comprehensive
overview of its chemical identity, properties, synthesis, and potential biological activities,
tailored for professionals in research and drug development.

Chemical Identity and Synonyms

The definitive identification of a chemical compound is crucial for research and regulatory
purposes. The IUPAC (International Union of Pure and Applied Chemistry) name for this
compound is 2-[(Benzylamino)carbonyl]benzoic acid.[1][2] It is also commonly referred to as N-
benzylphthalamic acid.[3]
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Identifier Value

IUPAC Name 2-[(Benzylamino)carbonyl]benzoic acid[1][2]
Synonym N-benzylphthalamic acid[3]

CAS Number 19357-07-4[4]

Molecular Formula C15H13NO3[4]

Molecular Weight 255.27 g/mol [4]

InChl Key KZRGQINXYBJMNB-UHFFFAOYSA-N[2]

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its application
in research and development, influencing factors such as solubility, stability, and bioavailability.

Property Value Source
Melting Point 148-150 °C Commercial Supplier Data
N Soluble in methanol and ] )
Solubility Commercial Supplier Data
chloroform
Appearance White to off-white solid Commercial Supplier Data

Synthesis

A detailed, experimentally verified protocol for the synthesis of 2-(Benzylcarbamoyl)benzoic
acid is provided below. This method is based on the reaction of phthalic anhydride with
benzylamine.

Experimental Protocol: Synthesis of N-benzylphthalamic
acid

Materials:

e Phthalic anhydride
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e Benzylamine

» Glacial acetic acid
e Ethanol
Procedure:

» A mixture of phthalic anhydride (1 equivalent) and benzylamine (1 equivalent) is refluxed in
glacial acetic acid.

e The reaction mixture is monitored for completion.
e Upon completion, the solvent is evaporated.
e The resulting solid is recrystallized from ethanol to yield N-benzylphthalamic acid.

Note: This is a generalized procedure based on the synthesis of similar N-substituted
phthalimides.[5] Specific reaction times, temperatures, and yields would need to be optimized
for this particular synthesis.

Logical Workflow for Synthesis
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Synthesis of 2-(Benzylcarbamoyl)benzoic Acid
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Caption: A logical workflow for the synthesis of 2-(Benzylcarbamoyl)benzoic acid.

Potential Biological Activity and Mechanism of

Action
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While specific quantitative data for the antimicrobial activity of 2-(Benzylcarbamoyl)benzoic
acid is not readily available in the reviewed literature, related benzoyl and benzyl benzoic acid
derivatives have shown promise as antibacterial agents.

Antimicrobial Activity of Related Compounds

Studies on a series of benzyl and benzoyl benzoic acid derivatives have demonstrated their
potential as inhibitors of bacterial transcription. This mechanism of action is distinct from many
common antibiotics and presents a promising avenue for the development of new antimicrobial
drugs.

Postulated Mechanism of Action

The proposed mechanism of action for these related compounds involves the inhibition of the
interaction between the bacterial RNA polymerase (RNAP) and the sigma (o) factor. The o
factor is essential for the initiation of transcription, and its binding to RNAP is a critical step. By
disrupting this interaction, the benzoic acid derivatives effectively halt bacterial transcription
and subsequent protein synthesis, leading to bacteriostasis or bactericidal effects.

The diagram below illustrates this postulated mechanism of action.
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Postulated Mechanism of Action
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Caption: Postulated mechanism of action for related benzoic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-
(Benzylcarbamoyl)benzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170794#2-benzylcarbamoyl-benzoic-acid-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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